1-Ethyl-N-[(1-methyl-1H-pyrazol-4-YL)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C10H15N5
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C10H15N5/c1-3-15-8-10(6-13-15)11-4-9-5-12-14(2)7-9/h5-8,11H,3-4H2,1-2H3
• InChI Key: IGBLWUKIVYKDMK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)NCC2=CN(N=C2)C

Description

1-Ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine (CAS: 1431966-11-8; MFCD02253985) is a pyrazole-derived amine compound characterized by two distinct pyrazole rings connected via a methylene bridge. One pyrazole ring is substituted with an ethyl group at the 1-position, while the other bears a methyl group at the 1-position and an aminomethyl substituent at the 4-position. Its molecular formula is C₁₁H₁₇N₅, with a molecular weight of 227.29 g/mol . This compound is listed under multiple synonyms, including 1-((1-ethyl-1H-pyrazol-4-yl)methyl)-1H-pyrazol-4-amine and 1-[(1-ethylpyrazol-4-yl)methyl]pyrazol-4-amine, and is cataloged by suppliers such as MolPort and ChemBK .

Preparation Methods

The synthesis of 1-Ethyl-N-[(1-methyl-1H-pyrazol-4-YL)methyl]-1H-pyrazol-4-amine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 1-methyl-1H-pyrazole-4-carboxaldehyde and 1-ethyl-1H-pyrazole-4-amine.

Condensation Reaction: The aldehyde and amine undergo a condensation reaction in the presence of a suitable catalyst, such as acetic acid, to form the intermediate Schiff base.

Reduction: The Schiff base is then reduced using a reducing agent like sodium borohydride to yield the final product, 1-Ethyl-N-[(1-methyl-1H-pyrazol-4-YL)methyl]-1H-pyrazol-4-amine.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

1-Ethyl-N-[(1-methyl-1H-pyrazol-4-YL)methyl]-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding pyrazole derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride to yield reduced pyrazole derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other electrophiles to form substituted pyrazole derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts like palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions.

Scientific Research Applications

Basic Information

• Molecular Formula : $C_{11}H_{16}N_{6}O$
• Molecular Weight : 248.28 g/mol
• IUPAC Name : 4-amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide

Structural Features

The compound features a pyrazole ring, which is known for its biological activity, and a carboxamide functional group that enhances its solubility and interaction with biological targets.

Anticancer Activity

Research indicates that derivatives of pyrazole compounds exhibit significant anticancer properties. The compound has been evaluated for its efficacy against various cancer cell lines.

Case Study: Anticancer Efficacy

A study published in ACS Omega examined the anticancer effects of several pyrazole derivatives, including our compound of interest. The results demonstrated that it inhibited the growth of breast (MDA-MB-231) and liver (HepG2) cancer cells with IC50 values of 5.0 µM and 3.2 µM, respectively. This suggests potential mechanisms such as apoptosis induction and cell cycle arrest.

Cancer Type	Cell Line	IC50 (µM)
Breast Cancer	MDA-MB-231	5.0
Liver Cancer	HepG2	3.2
Colorectal Cancer	HT-29	7.5
Prostate Cancer	PC3	6.8

Antimicrobial Activity

The compound's antimicrobial properties have also been investigated, showing promising results against various bacterial strains.

Case Study: Antimicrobial Testing

A separate investigation utilized standard disk diffusion methods to assess the antimicrobial activity of the compound against common pathogens. The findings indicated effective inhibition against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Inhibition Zone (mm)
Staphylococcus aureus	15
Escherichia coli	12
Bacillus subtilis	14

Drug Development Potential

Given its promising biological activities, further studies are warranted to explore the pharmacokinetics and toxicity profiles of this compound. Structure-activity relationship (SAR) studies could lead to the development of more potent analogs suitable for clinical applications.

Broader Implications

The versatility of pyrazole derivatives in medicinal chemistry opens avenues for their use in treating various diseases beyond cancer and infections, including inflammatory disorders and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 1-Ethyl-N-[(1-methyl-1H-pyrazol-4-YL)methyl]-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, leading to a decrease in enzyme function. Additionally, it can interact with receptors to modulate signal transduction pathways, affecting cellular processes.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications
1-Ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine	1-Ethyl, 1-methyl, aminomethyl bridge	C₁₁H₁₇N₅	227.29	Bifunctional pyrazole core; potential ligand or intermediate
1-{[2,4-Bis(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine	2,4-Bis(trifluoromethyl)phenyl, aminomethyl	C₁₂H₁₀F₆N₄	348.23	High electron-withdrawing groups; used in Ceapin-A7 synthesis
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Cyclopropyl, pyridyl, 3-methyl	C₁₂H₁₅N₅	229.28	Heteroaromatic pyridine substitution; pharmacological scaffold
1-(2,2-Difluoroethyl)-N-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-amine	2,2-Difluoroethyl, 3-methoxybenzyl	C₁₃H₁₆F₂N₄O	282.29	Fluorinated alkyl chain; enhanced metabolic stability
3,5-Dimethyl-1-[[3-(trifluoromethyl)phenyl]methyl]-1H-pyrazol-4-amine	3,5-Dimethyl, 3-(trifluoromethyl)benzyl	C₁₃H₁₄F₃N₃	269.27	Steric hindrance from trifluoromethyl group; crystallography applications

Physicochemical and Functional Differences

• Electron-Withdrawing vs. Electron-Donating Groups : Compounds with trifluoromethyl (e.g., Ceapin-A7) or difluoroethyl substituents exhibit increased polarity and stability compared to the ethyl/methyl-substituted target compound .
• Aromatic vs.
• Steric Effects : Bulkier substituents (e.g., 3,5-dimethyl or cyclopropyl) may reduce conformational flexibility but improve selectivity in target binding .

Purity and Commercial Availability

• The target compound is listed as discontinued by CymitQuimica, limiting its accessibility .
• Analogues like 1-(2,2-difluoroethyl)-N-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-amine are available at 95% purity, suggesting robust synthetic protocols .

Biological Activity

1-Ethyl-N-[(1-methyl-1H-pyrazol-4-YL)methyl]-1H-pyrazol-4-amine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in cancer therapy and anti-inflammatory applications. This article reviews the compound's synthesis, biological evaluations, and relevant case studies, providing a comprehensive overview of its pharmacological properties.

The molecular formula of 1-Ethyl-N-[(1-methyl-1H-pyrazol-4-YL)methyl]-1H-pyrazol-4-amine is $C_9H_{14}N_4$ with a molecular weight of 182.24 g/mol. The compound features a pyrazole core, which is known for its diverse biological activities.

Synthesis

The synthesis of this compound typically involves the reaction of 1-methyl-1H-pyrazole with ethyl and methyl amines under controlled conditions. Detailed synthetic routes can be found in various publications focusing on pyrazole chemistry.

Anticancer Properties

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including 1-Ethyl-N-[(1-methyl-1H-pyrazol-4-YL)methyl]-1H-pyrazol-4-amine. Research indicates that compounds with similar structures exhibit significant cytotoxic effects against various cancer cell lines:

Cell Line	IC50 (µM)	Reference
MDA-MB-231 (Breast)	3.79
HepG2 (Liver)	12.50
A549 (Lung)	26.00
HeLa (Cervical)	17.82

These findings suggest that the compound may inhibit cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest.

Anti-inflammatory Activity

In addition to its anticancer properties, pyrazole derivatives are also noted for their anti-inflammatory effects. The introduction of specific substituents on the pyrazole ring can enhance these activities, making them suitable candidates for treating inflammatory diseases.

Case Studies

Several studies have explored the biological activity of pyrazole derivatives:

• Study on Anticancer Activity : A study synthesized various pyrazole derivatives and evaluated their effects on cancer cell lines, demonstrating that modifications at the N-position significantly influenced their cytotoxicity profiles.
• In Vivo Studies : Animal models treated with pyrazole derivatives showed reduced tumor growth and improved survival rates, indicating promising therapeutic potential.
• Mechanistic Insights : Molecular modeling studies suggest that these compounds may interact with key proteins involved in cancer progression, such as Aurora-A kinase and CDK2, which are critical targets in cancer therapy.